Cas no 120904-46-3 (6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-)

6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)- structure
120904-46-3 structure
Product Name:6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-
CAS No:120904-46-3
MF:C20H34O4
MW:338.481566905975
CID:177811
PubChem ID:6439070
Update Time:2025-04-19

6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)- Chemical and Physical Properties

Names and Identifiers

    • 6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-
    • 5,12-dihydroxy-6,8,14-eicosatrienoic acid
    • 10,11-dihydroleukotriene B4
    • (5S,6Z,8E,12S,14Z)-5,12-dihydroxyicosa-6,8,14-trienoic acid
    • CHEBI:134444
    • 6,8,14-Eicosatrienoic acid, 5,12-dihydroxy-, (S-(R*,R*-(Z,E,Z)))-
    • (5S,6Z,8E,12S,14Z)-5,12-Dihydroxy-6,8,14-eicosatrienoic acid
    • 10,11-Dihydro-ltb4
    • 120904-46-3
    • DHLTB4
    • DTXSID301183688
    • Inchi: 1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-9,11,15,18-19,21-22H,2-5,10,12-14,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,15-11-/t18-,19-/m1/s1
    • InChI Key: NKUPFHTVILUPKF-GWURPDJQSA-N
    • SMILES: O[C@H](C/C=C\CCCCC)CC/C=C/C=C\[C@H](CCCC(=O)O)O

Computed Properties

  • Exact Mass: 338.24600
  • Monoisotopic Mass: 338.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.025
  • Boiling Point: 525.8°Cat760mmHg
  • Flash Point: 285.9°C
  • Refractive Index: 1.514
  • PSA: 77.76000
  • LogP: 4.38230

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